Cas no 5219-04-5 (Benzenepropanenitrile, a-(4-methoxyphenyl)-b-oxo-)

Benzenepropanenitrile, a-(4-methoxyphenyl)-b-oxo- structure
5219-04-5 structure
Product Name:Benzenepropanenitrile, a-(4-methoxyphenyl)-b-oxo-
CAS No:5219-04-5
MF:C16H13NO2
MW:251.279924154282
CID:360310
Update Time:2024-01-28

Benzenepropanenitrile, a-(4-methoxyphenyl)-b-oxo- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanenitrile, a-(4-methoxyphenyl)-b-oxo-
    • 2-(4-Methoxyphenyl)-3-oxo-3-phenylpropanenitrile; benzenepropanenitrile, alpha-(4-methoxyphenyl)-beta-oxo-
    • Benzenepropanenitrile, α-(4-methoxyphenyl)-β-oxo-
    • Inchi: 1S/C16H13NO2/c1-19-14-9-7-12(8-10-14)15(11-17)16(18)13-5-3-2-4-6-13/h2-10,15H,1H3
    • InChI Key: HZJOHONJTJFMRU-UHFFFAOYSA-N
    • SMILES: C(#N)C(C1=CC=C(OC)C=C1)C(=O)C1=CC=CC=C1

Computed Properties

  • Exact Mass: 251.09469

Experimental Properties

  • Density: 1.161
  • Boiling Point: 424°C at 760 mmHg
  • Flash Point: 185.3°C
  • Refractive Index: 1.58
  • PSA: 50.09
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